Cas no 391883-14-0 (N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide)

• Product Name: N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide
• CAS No: 391883-14-0
• MF: C₂₀H₂₃N₃O₆
• MW: 401.413125276566
• CID: 6565924
• Update Time: 2025-06-09

N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide
• Glycine, N-(3,4-dimethoxybenzoyl)-, [(2,5-dimethoxyphenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C20H23N3O6/c1-26-15-6-8-16(27-2)14(9-15)11-22-23-19(24)12-21-20(25)13-5-7-17(28-3)18(10-13)29-4/h5-11H,12H2,1-4H3,(H,21,25)(H,23,24)
• InChI Key： QRECGJVPFMJNDO-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC(OC)=CC=C1OC)(=O)CNC(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 11.98±0.46(Predicted)

Additional information on N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide

N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide (CAS No. 391883-14-0): A Comprehensive Overview

N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide (CAS No. 391883-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide is composed of two key functional groups: the dimethoxyphenyl moiety and the dimethoxybenzamide segment. These functional groups contribute to the compound's overall stability and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

Another notable application of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide is its potential as an anticancer agent. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide have also been extensively studied. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further preclinical and clinical evaluation as a potential therapeutic agent.

In addition to its biological activities, N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide has been synthesized using various methods. One common approach involves the condensation of 2,5-dimethoxybenzaldehyde with hydrazine to form the intermediate hydrazone, followed by coupling with 3,4-dimethoxybenzoic acid to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide has been evaluated in several preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

Future directions for research on N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide include optimizing its chemical structure to enhance its potency and selectivity. Additionally, exploring its combination with other therapeutic agents may lead to synergistic effects and improved treatment outcomes.

In conclusion, N-({N'-(1E)-(2,5-dimethoxyphenyl)methylidenehydrazinecarbonyl}methyl)-3,4-dimethoxybenzamide (CAS No. 391883-14-0) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent.